

Role of 5-lipoxygenase in inflammatory pathways

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: BW-A 4C
CAS No.: 106328-57-8
Cat. No.: B021160

[Get Quote](#)

An In-Depth Technical Guide to the Role of 5-Lipoxygenase in Inflammatory Pathways

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Inflammation is a foundational biological process, essential for host defense but also a central driver of numerous chronic diseases when dysregulated.^[1] Within the complex network of inflammatory mediators, the metabolites of the 5-lipoxygenase (5-LOX) pathway, namely the leukotrienes, have emerged as pivotal players. 5-LOX is the key enzyme in the biosynthesis of these potent lipid signaling molecules from arachidonic acid.^{[1][2][3]} Its over-activation leads to an abundance of leukotrienes, which are implicated in the pathophysiology of a wide spectrum of inflammatory conditions, including asthma, rheumatoid arthritis, inflammatory bowel disease, and cardiovascular disease.^{[1][4][5][6]} This guide provides a comprehensive, technically-focused exploration of the 5-LOX pathway, from its molecular activation and intricate signaling cascade to its role in disease and the rationale for its inhibition. We will dissect the mechanisms of action of its downstream effectors, detail established methodologies for its study, and survey the landscape of therapeutic strategies designed to modulate this critical inflammatory axis.

The 5-Lipoxygenase Pathway: A Mechanistic Deep Dive

The synthesis of leukotrienes is a tightly regulated, multi-step process initiated by cellular stress or inflammatory stimuli. It begins with the liberation of the substrate, arachidonic acid (AA), and culminates in the production of highly active leukotrienes. The entire enzymatic cascade is localized to the nuclear envelope, creating a highly efficient signaling hub.^[7]

Initiation: The Release of Arachidonic Acid

Upon cellular activation by various stimuli (e.g., antigens, immune complexes), an influx of intracellular calcium occurs.^{[3][8]} This calcium signal triggers the translocation of cytosolic phospholipase A₂ (cPLA₂) from the cytoplasm to the nuclear envelope.^{[7][8]} There, cPLA₂ hydrolyzes membrane phospholipids, releasing AA into the perinuclear space.^{[3][5][7]} This release is the rate-limiting step in the entire cascade.^[5]

The Central Axis: 5-LOX Activation and FLAP

For 5-LOX to act on its substrate, it requires the assistance of an 18-kDa integral nuclear membrane protein known as the 5-lipoxygenase-activating protein (FLAP).^[8] Following cell activation, 5-LOX, which resides in either the cytoplasm or the nucleus in resting cells, also translocates to the nuclear envelope.^{[7][8]} FLAP functions as an AA-binding protein, effectively capturing the newly released AA and "presenting" it to the translocated 5-LOX enzyme, thus facilitating the catalytic reaction.^{[3][7][8][9]} This interaction is indispensable for efficient leukotriene synthesis in intact cells.^[10]

The Two-Step Catalysis by 5-LOX

5-LOX, a non-heme iron-containing enzyme, catalyzes the first two committed steps in leukotriene biosynthesis.^{[11][12]}

- **Oxygenation:** 5-LOX abstracts a hydrogen atom and inserts molecular oxygen into AA to form the unstable intermediate, 5-hydroperoxyeicosatetraenoic acid (5-HPETE).^{[1][8][11]}
- **Dehydration:** The enzyme then rapidly catalyzes the dehydration of 5-HPETE to form the highly reactive and unstable epoxide, leukotriene A₄ (LTA₄).^{[1][8][11]}


LTA₄ serves as the crucial branch point from which all other leukotrienes are synthesized.

Downstream Biosynthesis of Pro-Inflammatory Leukotrienes

From the pivotal intermediate LTA₄, the pathway bifurcates to produce two distinct classes of leukotrienes:

- **Leukotriene B₄ (LTB₄) Synthesis:** In cells expressing the enzyme LTA₄ hydrolase (such as neutrophils), LTA₄ is hydrolyzed to form leukotriene B₄ (LTB₄).[\[3\]](#)[\[8\]](#)[\[12\]](#)
- **Cysteinyl Leukotriene (CysLT) Synthesis:** In cells containing LTC₄ synthase (such as eosinophils and mast cells), LTA₄ is conjugated with glutathione to form leukotriene C₄ (LTC₄).[\[3\]](#)[\[12\]](#) LTC₄ is then actively transported out of the cell, where it is sequentially metabolized by extracellular enzymes into LTD₄ and finally into the more stable LTE₄.[\[3\]](#)[\[13\]](#)

The following diagram illustrates the complete 5-LOX signaling cascade.



[Click to download full resolution via product page](#)

Caption: The 5-Lipoxygenase (5-LOX) biosynthetic pathway.

Biological Actions of Leukotrienes: The Mediators of Inflammation

Leukotrienes are potent, short-range signaling molecules that act in an autocrine or paracrine fashion to orchestrate inflammatory responses.^{[13][14]} They exert their effects by binding to specific G-protein-coupled receptors (GPCRs) on the surface of target cells.^{[8][14]}

Leukotriene	Primary Receptor(s)	Key Pro-Inflammatory Functions
Leukotriene B ₄ (LTB ₄)	BLT1, BLT2	- Potent chemoattractant for neutrophils, recruiting them to sites of inflammation.^{[4][13]} [15]- Promotes production of pro-inflammatory cytokines (e.g., TNF-α, IL-6).^[13] - Induces increased microvascular permeability.^[4] - Enhances dendritic cell activity and T-cell migration.^[16]
Cysteinyl Leukotrienes (LTC ₄ , LTD ₄ , LTE ₄)	CysLT ₁ , CysLT ₂	- Powerful bronchoconstrictors, increasing airway smooth muscle contraction.^{[4][13]} - Increase vascular permeability, leading to edema.^{[4][15]} - Stimulate mucus secretion in the airways. - Promote endothelial cell adherence and chemokine production by mast cells.^[13]

The Role of the 5-LOX Pathway in Disease Pathophysiology

The dysregulation of the 5-LOX pathway and the subsequent overproduction of leukotrienes are central to the pathology of numerous inflammatory diseases.

- **Asthma and Allergic Rhinitis:** The cysteinyl leukotrienes are primary mediators in asthma, causing intense bronchoconstriction, airway edema, mucus hypersecretion, and eosinophil recruitment, all of which contribute to airway obstruction and hyperresponsiveness.[\[4\]](#)[\[13\]](#)[\[17\]](#)[\[18\]](#)
- **Rheumatoid Arthritis (RA):** LTB₄ is found at high levels in the synovial fluid of RA patients, where it drives the infiltration of neutrophils and other immune cells into the joint, perpetuating inflammation and contributing to tissue damage.[\[4\]](#)[\[19\]](#)
- **Inflammatory Bowel Disease (IBD):** Elevated levels of LTB₄ in the intestinal mucosa of patients with IBD contribute to the chronic inflammation characteristic of Crohn's disease and ulcerative colitis.[\[5\]](#)[\[9\]](#)
- **Cardiovascular Disease:** The 5-LOX pathway is implicated in all stages of atherosclerosis.[\[3\]](#) Leukotrienes promote the recruitment of monocytes to the arterial wall, their differentiation into foam cells, and the overall inflammatory environment within atherosclerotic plaques.[\[9\]](#)[\[20\]](#)
- **Cancer:** Emerging evidence suggests a role for 5-LOX products in promoting tumor angiogenesis and cell proliferation in certain types of cancer.[\[1\]](#)[\[21\]](#)


Therapeutic Targeting of the 5-LOX Pathway

Given its central role in inflammation, the 5-LOX pathway is a prime target for anti-inflammatory drug development.[\[1\]](#)[\[2\]](#) The goal is to reduce the production of pro-inflammatory leukotrienes, thereby mitigating the inflammatory cascade.[\[9\]](#)

Key Inhibition Strategies

- **Direct 5-LOX Enzyme Inhibitors:** These agents directly bind to the 5-LOX enzyme, blocking its catalytic activity. The only clinically approved drug in this class is Zileuton.[\[17\]](#)[\[22\]](#) Clinical trials have shown that Zileuton improves lung function and reduces asthma symptoms.[\[23\]](#)[\[24\]](#)

- **FLAP Inhibitors:** This class of drugs targets the 5-lipoxygenase-activating protein. By binding to FLAP, they prevent it from presenting arachidonic acid to 5-LOX, thereby halting the entire downstream cascade.^{[9][25]} This upstream intervention is highly specific and has the potential for fewer off-target effects.^[9] Several FLAP inhibitors, such as Atreleuton and Setileuton, have been evaluated in clinical trials.^{[22][26][27]}
- **Leukotriene Receptor Antagonists:** While not direct pathway inhibitors, these drugs (e.g., Montelukast, Zafirlukast) are a cornerstone of anti-leukotriene therapy. They work by blocking the CysLT₁ receptor, preventing cysteinyl leukotrienes from exerting their pro-inflammatory effects.^[13]



[Click to download full resolution via product page](#)

Caption: Key therapeutic intervention points in the 5-LOX pathway.

Overview of Key Inhibitors

Inhibitor Class	Target	Mechanism of Action	Example(s)	Clinical Status
5-LOX Inhibitors	5-Lipoxygenase Enzyme	Directly inhibits the catalytic activity of 5-LOX, preventing the conversion of AA to 5-HPETE.[2]	Zileuton	Approved for asthma treatment.[17][22]
FLAP Inhibitors	5-LOX Activating Protein	Binds to FLAP, preventing the transfer of AA to 5-LOX and halting leukotriene synthesis.[9][25]	Atreleuton, Setileuton, GSK2190918	Investigational; have undergone Phase II clinical trials for asthma and other inflammatory diseases.[22][26][27]

Key Methodologies for Investigating the 5-LOX Pathway

Robust and validated assays are critical for both basic research and drug development targeting the 5-LOX pathway. The choice between a cell-free and a cell-based assay is crucial, as inhibitors can show different potencies due to the complex regulatory mechanisms present only in intact cells.[10]

Protocol 1: Cellular Leukotriene B₄ (LTB₄) Biosynthesis Assay

This protocol provides a self-validating system to assess the efficacy of inhibitors on leukotriene production in a physiologically relevant primary cell type.

Principle: Human neutrophils are stimulated to produce LTB₄ via the 5-LOX pathway. The amount of LTB₄ released into the supernatant is quantified using a competitive enzyme-linked

immunosorbent assay (ELISA), allowing for the determination of an inhibitor's IC₅₀ value.[28]

Methodology:

- Isolation of Human Neutrophils:
 - Isolate neutrophils from fresh human whole blood using density gradient centrifugation (e.g., with Polymorphprep™).
 - Wash the isolated cells and resuspend in a suitable buffer (e.g., Hanks' Balanced Salt Solution with Ca²⁺ and Mg²⁺) to a final concentration of 1 x 10⁷ cells/mL. Assess viability using Trypan blue exclusion (>95% required).
- Inhibitor Pre-incubation:
 - Aliquot 100 µL of the neutrophil suspension into a 96-well plate.
 - Add the test compound (5-LOX inhibitor) at various concentrations (typically in a 10-point, 3-fold serial dilution). Include a vehicle control (e.g., 0.1% DMSO).
 - Pre-incubate the plate for 15 minutes at 37°C to allow the inhibitor to enter the cells.
- Cellular Activation:
 - Prepare a stimulation solution of calcium ionophore A23187 (e.g., 5 µM final concentration).
 - Add the A23187 solution to all wells except for the unstimulated control.
 - Incubate for 10 minutes at 37°C to induce LTB₄ synthesis and release.
- Termination and Sample Collection:
 - Stop the reaction by placing the plate on ice.
 - Centrifuge the plate at 500 x g for 10 minutes at 4°C to pellet the cells.
 - Carefully collect the supernatant containing the secreted LTB₄ for analysis.

- Quantification of LTB₄ by ELISA:
 - Use a commercially available LTB₄ ELISA kit, following the manufacturer's protocol precisely.
 - Briefly, the assay involves competition between the LTB₄ in the sample and a fixed amount of enzyme-labeled LTB₄ for a limited number of antibody binding sites.
 - After washing, a substrate is added, and the color development is inversely proportional to the amount of LTB₄ in the sample.
 - Read the absorbance on a microplate reader at the recommended wavelength (e.g., 450 nm).
- Data Analysis:
 - Generate a standard curve using the provided LTB₄ standards.
 - Calculate the concentration of LTB₄ in each sample by interpolating from the standard curve.
 - Determine the percent inhibition for each inhibitor concentration relative to the vehicle control.
 - Calculate the IC₅₀ value by fitting the data to a four-parameter logistic curve.

Caption: Workflow for a cellular LTB₄ biosynthesis inhibition assay.

Protocol 2: Fluorometric 5-LOX Activity Assay (Cell-Free)

This protocol is designed for high-throughput screening of direct enzyme inhibitors using a purified system.

Principle: This assay measures the activity of purified lipoxygenase. The enzyme converts a specific substrate to an intermediate that reacts with a fluorescent probe, generating a signal directly proportional to enzyme activity.[\[29\]](#)[\[30\]](#)

Methodology:

- **Reagent Preparation:**
 - Prepare all kit components (Assay Buffer, LOX Substrate, LOX Probe, Purified 5-LOX Enzyme) according to the manufacturer's protocol (e.g., Sigma-Aldrich MAK363). Keep reagents on ice.
- **Reaction Setup:**
 - In a 96-well black, clear-bottom plate, set up wells for a no-enzyme background control, a positive control (enzyme + vehicle), and test wells (enzyme + inhibitor).
 - Add Assay Buffer to all wells.
 - Add the test compound at various concentrations to the appropriate wells. Add vehicle to the positive control well.
 - Add the purified 5-LOX enzyme to the positive control and test wells.
 - Add the LOX Probe to all wells.
- **Reaction Initiation and Measurement:**
 - Pre-warm the plate to the desired reaction temperature (e.g., 25°C).
 - Initiate the reaction by adding the LOX Substrate to all wells.
 - Immediately place the plate in a microplate reader set to kinetic mode.
 - Measure the fluorescence intensity (e.g., Ex/Em = 500/536 nm) every 30-60 seconds for 10-20 minutes.
- **Data Analysis:**
 - For each well, determine the reaction rate (V) by calculating the slope of the linear portion of the kinetic curve (fluorescence units per minute).

- Subtract the rate of the background control from all other wells.
- Calculate the percent inhibition for each inhibitor concentration relative to the positive control.
- Determine the IC₅₀ value by plotting percent inhibition versus inhibitor concentration.

Conclusion and Future Perspectives

The 5-lipoxygenase pathway is unequivocally a central pillar of the inflammatory response. Its products, the leukotrienes, are potent lipid mediators that drive the cardinal signs of inflammation and are deeply implicated in the pathogenesis of a host of chronic diseases. The development of therapeutics that target this pathway, from the direct 5-LOX inhibitor Zileuton to the next generation of FLAP inhibitors, represents a targeted and rational approach to controlling inflammation.

Future research will continue to unravel the complex regulation of the 5-LOX pathway and its interplay with other inflammatory cascades, such as the cyclooxygenase (COX) pathway.[3] The expanding role of 5-LOX in neuroinflammation, viral pathophysiology (including COVID-19), and cancer presents exciting new avenues for therapeutic intervention.[16][20] Continued innovation in drug design, guided by structural biology and a deeper mechanistic understanding, will be critical to developing more potent, selective, and safer inhibitors to treat the vast array of human diseases driven by dysregulated 5-LOX activity.

References

- The pathogenetic roles of arachidonate 5-lipoxygenase, xanthine oxidase and hyaluronidase in inflammatory diseases: A review. ProBiologists. [\[Link\]](#)
- Leukotrienes and inflammation. PubMed. [\[Link\]](#)
- What are FLAP inhibitors and how do they work?. Patsnap Synapse. [\[Link\]](#)
- Arachidonic acid metabolism by lipoxygenase pathways in intrauterine tissues of women at term of pregnancy. PubMed. [\[Link\]](#)

- The biology of 5-lipoxygenase: function, structure, and regulatory mechanisms. PubMed. [\[Link\]](#)
- Designing therapeutically effective 5-lipoxygenase inhibitors. PubMed. [\[Link\]](#)
- The Role of Leukotrienes in Inflammation. Semantic Scholar. [\[Link\]](#)
- 5-Lipoxygenase Pathway, Dendritic Cells, and Adaptive Immunity. PMC - PubMed Central. [\[Link\]](#)
- Targeting Mammalian 5-Lipoxygenase by Dietary Phenolics as an Anti-Inflammatory Mechanism: A Systematic Review. MDPI. [\[Link\]](#)
- Inflammation, Cancer and Oxidative Lipoxygenase Activity are Intimately Linked. PMC - NIH. [\[Link\]](#)
- Recent advances in the search for novel 5-lipoxygenase inhibitors for the treatment of asthma. PubMed. [\[Link\]](#)
- 5-Lipoxygenase as a drug target: A review on trends in inhibitors structural design, SAR and mechanism based approach. PubMed. [\[Link\]](#)
- Clinical Pharmacology of Leukotriene Receptor Antagonists and 5-Lipoxygenase Inhibitors. American Journal of Respiratory and Critical Care Medicine. [\[Link\]](#)
- Metabolites of the Arachidonic Acid Lipoxygenase Pathway May Be Targets for Intervention and Diagnostic Markers for Metabolic Disorders in Pregnancy—A Pilot Study. MDPI. [\[Link\]](#)
- Leukotriene. Wikipedia. [\[Link\]](#)
- Physiology, Leukotrienes. StatPearls - NCBI Bookshelf - NIH. [\[Link\]](#)
- Recent Development of Lipoxygenase Inhibitors As Anti-inflammatory Agents. ResearchGate. [\[Link\]](#)
- Leukotrienes: their formation and role as inflammatory mediators. PubMed. [\[Link\]](#)

- Drug discovery approaches targeting 5-lipoxygenase-activating protein (FLAP) for inhibition of cellular leukotriene biosynthesis. PubMed. [\[Link\]](#)
- Role of arachidonic acid lipoxygenase pathway in Asthma. PubMed. [\[Link\]](#)
- 5-lipoxygenase – Knowledge and References. Taylor & Francis. [\[Link\]](#)
- (PDF) THE ROLE OF 5-LIPOXYGENASE IN PATHOPHYSIOLOGY AND MANAGEMENT OF NEUROPATHIC PAIN. ResearchGate. [\[Link\]](#)
- Cell Biology of the 5-Lipoxygenase Pathway. American Journal of Respiratory and Critical Care Medicine. [\[Link\]](#)
- Lipoxygenase metabolites of arachidonic acid modulate hematopoiesis. PubMed. [\[Link\]](#)
- FLAP inhibitors for the treatment of inflammatory diseases. PubMed. [\[Link\]](#)
- A Controlled Trial of the Effect of the 5-lipoxygenase Inhibitor, Zileuton, on Lung Inflammation Produced by Segmental Antigen Challenge in Human Beings. PubMed. [\[Link\]](#)
- Acute and chronic effects of a 5-lipoxygenase inhibitor in asthma: a 6-month randomized multicenter trial. Zileuton Study Group. PubMed. [\[Link\]](#)
- Lipoxygenase pathway of arachidonic acid metabolism in growth control of tumor cells of different type. PubMed. [\[Link\]](#)
- What's all the FLAP about?: 5-lipoxygenase-activating protein inhibitors for inflammatory diseases. PubMed. [\[Link\]](#)
- The role of 5-lipoxygenase in the pathophysiology of COVID-19 and its therapeutic implications. PubMed Central. [\[Link\]](#)
- Recent advances for FLAP inhibitors. PubMed. [\[Link\]](#)
- A phase 2 randomized, double-blind, placebo-controlled study of the effect of VIA-2291, a 5-lipoxygenase inhibitor, on vascular inflammation in patients after an acute coronary syndrome. PubMed. [\[Link\]](#)

- 5-Lipoxygenase Inhibitors Attenuate TNF- α -Induced Inflammation in Human Synovial Fibroblasts. NIH. [[Link](#)]
- Lipoxygenase Activity Assay Kit (Fluorometric). Creative BioMart. [[Link](#)]
- Structural and mechanistic insights into 5-lipoxygenase inhibition by natural products. PMC. [[Link](#)]
- Novel 5-lipoxygenase inhibitors disclosed by Ranbaxy Laboratories. BioWorld. [[Link](#)]
- Pharmacogenetics of the 5-lipoxygenase pathway in asthma. PubMed. [[Link](#)]
- Untangling the web of 5-lipoxygenase-derived products from a molecular and structural perspective: the battle between pro- and anti-inflammatory lipid mediators. RSC Publishing. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. probiologists.com [probiologists.com]
- 2. Designing therapeutically effective 5-lipoxygenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Targeting Mammalian 5-Lipoxygenase by Dietary Phenolics as an Anti-Inflammatory Mechanism: A Systematic Review [mdpi.com]
- 4. Leukotrienes and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. The Role of Leukotrienes in Inflammation | Semantic Scholar [semanticscholar.org]
- 6. What's all the FLAP about?: 5-lipoxygenase-activating protein inhibitors for inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. atsjournals.org [atsjournals.org]
- 8. 5-Lipoxygenase Pathway, Dendritic Cells, and Adaptive Immunity - PMC [pmc.ncbi.nlm.nih.gov]

- [9. What are FLAP inhibitors and how do they work? \[synapse.patsnap.com\]](#)
- [10. Structural and mechanistic insights into 5-lipoxygenase inhibition by natural products - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. The biology of 5-lipoxygenase: function, structure, and regulatory mechanisms - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [12. Inflammation, Cancer and Oxidative Lipoxygenase Activity are Intimately Linked - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. Leukotriene - Wikipedia \[en.wikipedia.org\]](#)
- [14. Physiology, Leukotrienes - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [15. Leukotrienes: their formation and role as inflammatory mediators - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [16. The role of 5-lipoxygenase in the pathophysiology of COVID-19 and its therapeutic implications - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [17. Recent advances in the search for novel 5-lipoxygenase inhibitors for the treatment of asthma - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. Role of arachidonic acid lipoxygenase pathway in Asthma - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. 5-Lipoxygenase Inhibitors Attenuate TNF- \$\alpha\$ -Induced Inflammation in Human Synovial Fibroblasts - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. researchgate.net \[researchgate.net\]](#)
- [21. Lipoxygenase pathway of arachidonic acid metabolism in growth control of tumor cells of different type - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [22. 5-Lipoxygenase as a drug target: A review on trends in inhibitors structural design, SAR and mechanism based approach - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [23. ats-journals.org \[ats-journals.org\]](#)
- [24. Acute and chronic effects of a 5-lipoxygenase inhibitor in asthma: a 6-month randomized multicenter trial. Zileuton Study Group - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [25. scbt.com \[scbt.com\]](#)
- [26. Drug discovery approaches targeting 5-lipoxygenase-activating protein \(FLAP\) for inhibition of cellular leukotriene biosynthesis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [27. FLAP inhibitors for the treatment of inflammatory diseases - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- [28. | BioWorld \[bioworld.com\]](#)
- [29. sigmaaldrich.com \[sigmaaldrich.com\]](#)
- [30. Lipoygenase Activity Assay Kit \(Fluorometric\) - Creative BioMart \[creativebiomart.net\]](#)
- To cite this document: BenchChem. [Role of 5-lipoxygenase in inflammatory pathways]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b021160/docs#role-of-5-lipoxygenase-in-inflammatory-pathways\]](https://www.benchchem.com/product/b021160/docs#role-of-5-lipoxygenase-in-inflammatory-pathways)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

